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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-elaidoyl glycerol

Cat. No.: B3025937 Get Quote

Safe Handling and Disposal of 1,3-Dioleoyl-2-
elaidoyl glycerol
This guide provides essential safety protocols and logistical procedures for the handling and

disposal of 1,3-Dioleoyl-2-elaidoyl glycerol (CAS No. 110170-81-5) in a research

environment. While this substance is not classified as hazardous according to the Globally

Harmonized System (GHS), adherence to standard laboratory safety practices is paramount to

ensure a safe operational workflow.[1]

Personal Protective Equipment (PPE)
Following standard precautionary measures for handling chemicals is essential.[1] The

recommended personal protective equipment is outlined below to minimize exposure and

ensure user safety.
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PPE Category Item Specifications and Use

Eye Protection Safety Glasses

Wear safety glasses with side

shields to protect against

accidental splashes.

Hand Protection Disposable Gloves

Use impermeable, chemical-

resistant gloves (e.g., nitrile or

latex) to prevent direct skin

contact.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing from potential

spills.

Respiratory Not Required

Under normal conditions of

use and with adequate

ventilation, respiratory

protection is not necessary.[1]

Footwear Closed-Toe Shoes

Protect feet from potential

spills or falling objects by

wearing appropriate closed-toe

shoes in the laboratory.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1,3-Dioleoyl-2-elaidoyl glycerol ensures safety and

maintains the integrity of the product.

1. Preparation:

Ensure the designated work area (e.g., laboratory bench or fume hood) is clean, uncluttered,

and well-ventilated.

Don all required personal protective equipment as detailed in the table above.
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Retrieve the substance from its recommended storage. The product should be stored at

-20°C.[2]

Allow the container to equilibrate to room temperature before opening to prevent moisture

condensation.

2. Handling:

This product is supplied as an oil.[2] Handle the substance carefully to avoid splashes or

spills.

Keep the container tightly closed when not in use to maintain product stability.[1] The

substance is stable for at least four years if stored correctly.[2]

Avoid all personal contact, including inhalation and contact with skin and eyes.[3]

3. Post-Handling:

Thoroughly clean all equipment and the work area upon completion of the procedure.

Properly remove and dispose of contaminated gloves and other disposable materials.

Wash hands thoroughly with soap and water after handling the substance.

Return the product to its designated storage at -20°C.[2]

Disposal Plan
While 1,3-Dioleoyl-2-elaidoyl glycerol is not classified as hazardous waste, proper disposal is

crucial to prevent environmental contamination.[1] The substance is considered slightly

hazardous to water, and large quantities should not be allowed to enter groundwater, water

courses, or sewage systems.[1]

Unused Product: Dispose of the chemical waste in accordance with all applicable local,

state, and federal regulations for non-hazardous materials.[4]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, pipette tips, or paper towels, should be collected and disposed of as solid
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laboratory waste.[4] Consult your institution's specific guidelines for chemical waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling and disposal of

1,3-Dioleoyl-2-elaidoyl glycerol.
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Workflow for Handling 1,3-Dioleoyl-2-elaidoyl glycerol

1. Preparation

2. Handling

3. Post-Handling & Cleanup

4. Disposal
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Clean Equipment & Workspace

Remove & Dispose of PPE

Wash Hands Thoroughly
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Dispose of Waste per Local Regulations
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Caption: Standard laboratory workflow for 1,3-Dioleoyl-2-elaidoyl glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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